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Physicochemical Properties of Propylcyclopentane

The table below summarizes key properties that influence the selection of purification methods, such as

distillation or extraction [1] [2].

Property Value Source / Comment

CAS Registry Number 2040-96-2 [3] [1] [4]

Molecular Formula C₈H₁₆ [3] [1] [2]

Molecular Weight 112.21 g/mol [5] [3] [1]

Boiling Point 130.5 - 131 °C at 760 mmHg [1] [2]

Melting Point -121.7 °C to -117.3 °C [1] [2]

Density (at 20°C) 0.776 g/cm³ [2]

Flash Point 17.1 °C Highly flammable liquid [1]

Water Solubility (at 25°C) 1.77 - 2.04 mg/L [2]
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Property Value Source / Comment

log Kow (Octanol-Water) 3.63 - 4.38 Indicates high hydrophobicity [1] [2]

Vapor Pressure (at 25°C) 11.9 - 12.3 mmHg [1] [2]

Henry's Law Constant (at 25°C) 1.1 atm·m³/mol [2]

Proposed Purification Workflow and Strategies

Based on its properties, here is a general workflow for purifying propylcyclopentane. This is a conceptual

framework derived from standard separation principles, as specific published methods are unavailable.
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Crude Propylcyclopentane Mixture

Preliminary Drying
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Final Drying & Filtration

Purified Propylcyclopentane

Click to download full resolution via product page

Detailed Methodological Considerations

Distillation: The most straightforward method due to its well-defined boiling point.

Simple Distillation: Suitable for separating propylcyclopentane from compounds with
significantly higher boiling points.

Fractional Distillation: Essential for separating from close-boiling point impurities; requires a
column with high theoretical plates.

Liquid-Liquid Extraction: Leverage low water solubility and high hydrophobicity.
Use a hydrophobic solvent (e.g., hexane, dichloromethane) to extract propylcyclopentane
from aqueous mixtures or to separate from polar impurities.
The high log Kow value predicts very favorable partitioning into the organic phase [2].

Chromatography: Ideal for analytical-scale purification or final high-purity isolation.
Flash Chromatography: Use normal-phase silica gel with non-polar or slightly polar eluents

(e.g., hexane, hexane/ether mixtures).
Preparative HPLC/GPC: For challenging separations, such as isolating propylcyclopentane
from stereoisomers or similar hydrocarbons [6].

Drying: After extraction or chromatography, dry the organic phase thoroughly using anhydrous drying

agents (e.g., sodium sulfate, magnesium sulfate) before final distillation.

Safety and Handling Information

Propylcyclopentane is a flammable liquid and classified as a Dangerous Good for transport [5] [1].

Always consult the full Safety Data Sheet (SDS) before handling.

Hazard Codes: F (Flammable), Xn (Harmful) [1].

Inhalation Risk: A lethal concentration (LCLo) of 50 gm/m³ has been reported in mice, causing
effects like anesthesia and respiratory depression [1].

Handling Precautions:
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Use in a well-ventilated fume hood.

Keep away from heat, sparks, and open flames.
Use appropriate personal protective equipment (PPE) including gloves and safety glasses.

Ground equipment to prevent static discharge.

Frequently Asked Questions

What is the major reaction pathway of n-propylcyclopentane over a Pt-KL zeolite catalyst?

During n-octane aromatization, the major pathway is hydrogenolysis to produce isooctanes, not ring

expansion to aromatics [7].

How can I confirm the identity and purity of my isolated sample? Analytical techniques are crucial

for verification.

Gas Chromatography (GC): To assess purity and check for volatile impurities.

Infrared (IR) Spectroscopy: Compare your sample's spectrum to the reference spectrum
available from NIST [3].

Troubleshooting Common Scenarios

Low Recovery Yield after Distillation:

Check for Leaks: Ensure the distillation apparatus is properly sealed.
Optimize Heating: Use a heating mantle or oil bath for even heating and avoid superheating.

Poor Separation from Impurities:
Revisit Method Selection: If distillation fails, consider switching to chromatographic methods

like flash chromatography or preparative HPLC for better resolution [6].
Analyze Impurities: Use GC-MS to identify the chemical nature of co-eluting impurities, which

will inform the choice of a more selective separation method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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